Cas no 62417-22-5 (Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester)

Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester structure
62417-22-5 structure
Product name:Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
CAS No:62417-22-5
MF:C21H41NO3
MW:355.55514
CID:445594
PubChem ID:3322722

Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 4-(hexadecylamino)-4-oxo-, methyl ester
    • methyl 4-(hexadecylamino)-4-oxobutanoate
    • DTXSID80391448
    • SCHEMBL13129293
    • methyl N-hexadecylsuccinamate
    • AKOS003418522
    • 62417-22-5
    • Inchi: InChI=1S/C21H41NO3/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-16-19-22-20(23)17-18-21(24)25-2/h3-19H2,1-2H3,(H,22,23)
    • InChI Key: VSXUFVPXYUETHX-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCCCCCCCCNC(=O)CCC(=O)OC

Computed Properties

  • Exact Mass: 355.30883
  • Monoisotopic Mass: 355.30864417g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 19
  • Complexity: 318
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 55.4

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